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Compound of Interest

Compound Name: (+)-tert-Butyl D-lactate

Cat. No.: B1278469 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(+)-tert-Butyl D-lactate, also known as tert-Butyl (R)-(+)-lactate, is a chiral ester of D-lactic

acid.[1] Its unique stereochemistry and the presence of a bulky tert-butyl group make it a

valuable chiral building block in asymmetric synthesis, particularly in the pharmaceutical and

fine chemical industries.[1] This document provides an in-depth overview of the key physical

properties of (+)-tert-Butyl D-lactate, along with generalized experimental protocols for their

determination.

Core Physical Properties
The physical characteristics of (+)-tert-Butyl D-lactate are crucial for its handling, storage, and

application in various chemical processes. A summary of these properties is presented below.
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Property Value Units Notes

Molecular Formula C₇H₁₄O₃ - [1][2][3][4]

Molecular Weight 146.18 g/mol [1][2][3][4][5]

Appearance Crystals - [5]

Melting Point 38 - 42 °C [1][2][3][5]

Boiling Point 161.8 ± 8.0 °C Predicted value[2][3]

Density 1.004 ± 0.06 g/cm³ Predicted value[2][3]

Optical Rotation

[α]20/D
+7.3 ± 0.5° degrees

c = 1.7 in methylene

chloride[1][5]

Flash Point 113 °C Closed cup[2][3][5]

CAS Number 68166-83-6 - [1][3][4][5]

Storage Temperature 2 - 8 °C [1][5]

Note: The refractive index for (+)-tert-Butyl D-lactate is not readily available in the surveyed

literature. Values for generic "butyl lactate" exist but may not be accurate for this specific

stereoisomer.

Experimental Protocols
The following sections outline generalized methodologies for determining the key physical

properties of (+)-tert-Butyl D-lactate. These are standard laboratory procedures that can be

adapted based on available equipment and specific experimental requirements.

Melting Point Determination (Capillary Method)
The melting point of a crystalline solid like (+)-tert-Butyl D-lactate can be determined using a

capillary tube method with a melting point apparatus.

Methodology:
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Sample Preparation: A small amount of the crystalline (+)-tert-Butyl D-lactate is finely

powdered and packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of a melting point

apparatus.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to

ensure thermal equilibrium.

Observation: The temperature at which the substance first begins to melt (the first

appearance of liquid) and the temperature at which the entire sample becomes liquid are

recorded. This range represents the melting point of the substance.

Boiling Point Determination (Micro Method)
For determining the boiling point of a liquid, a micro method using a Thiele tube or a similar

apparatus is suitable, especially when working with small sample quantities.

Methodology:

Sample Preparation: A small volume (a few milliliters) of the substance is placed in a small

test tube. A capillary tube, sealed at one end, is inverted and placed into the test tube with

the open end submerged in the liquid.

Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a

heating bath (e.g., a Thiele tube filled with mineral oil).

Heating: The heating bath is gently heated. As the temperature rises, air trapped in the

capillary tube will be expelled, forming a stream of bubbles.

Observation: The heating is discontinued when a steady stream of bubbles emerges from

the capillary tube. The liquid is allowed to cool. The boiling point is the temperature at which

the bubbling stops and the liquid begins to be drawn back into the capillary tube.[6][7][8]

Optical Rotation Determination (Polarimetry)
The optical rotation is a critical property for chiral molecules like (+)-tert-Butyl D-lactate and is

measured using a polarimeter.
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Methodology:

Solution Preparation: A solution of known concentration of (+)-tert-Butyl D-lactate is

prepared using a suitable solvent, such as methylene chloride.[1][5] The concentration is

typically expressed in g/100 mL.

Polarimeter Calibration: The polarimeter is calibrated using a blank (the pure solvent).

Measurement: The prepared solution is placed in a polarimeter cell of a known path length

(typically 1 decimeter). The angle of rotation of plane-polarized light (usually from a sodium

D-line source) is measured at a specific temperature (e.g., 20°C).[9][10][11]

Calculation of Specific Rotation: The specific rotation [α] is calculated using the formula: [α] =

α / (l × c) where α is the observed rotation, l is the path length in decimeters, and c is the

concentration in g/mL.[10]

Visualizations
The following diagrams illustrate the workflow for determining the physical properties of (+)-
tert-Butyl D-lactate and the logical relationships of its key attributes.
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Workflow for Physical Property Determination

Sample Preparation

Analytical Measurement

Data Acquisition & Analysis

Final Reporting

Obtain (+)-tert-Butyl D-lactate Sample

Prepare Solutions of Known Concentration

Distribute Sample

Melting Point Apparatus

Distribute Sample

Thiele Tube / Boiling Point Apparatus

Distribute Sample

Polarimeter

Analyze Solution

Record Melting RangeRecord Boiling PointMeasure Optical Rotation

Tabulate Physical Properties

Click to download full resolution via product page

Caption: Workflow for the determination of physical properties.
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Key Attributes of (+)-tert-Butyl D-lactate

Chemical Identity Physical State & Thermal Properties Chiral Properties

Application

(+)-tert-Butyl D-lactate

Formula: C₇H₁₄O₃ MW: 146.18 g/mol CAS: 68166-83-6 Appearance: Crystals Melting Point: 38-42 °C Boiling Point: ~162 °C Flash Point: 113 °C Stereochemistry: D-configuration Optical Rotation: +7.3°

Chiral Building Block

Click to download full resolution via product page

Caption: Logical relationships of key compound attributes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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